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Compound of Interest

Compound Name:
5-Methoxyoxazole-2-carboxylic

acid

Cat. No.: B033387 Get Quote

A comprehensive guide for researchers, scientists, and drug development professionals.

Introduction
This technical guide addresses the chemical identity of 5-Methoxyoxazole-2-carboxylic acid.

Initial database searches indicate that specific technical data, including a registered CAS

number and detailed experimental protocols for 5-Methoxyoxazole-2-carboxylic acid, is not

readily available in public chemical databases. However, extensive information exists for a

closely related and structurally similar compound, 5-Methoxy-1,3-benzoxazole-2-carboxylic

acid. This document provides a detailed overview of the available data for this benzoxazole

analogue, offering valuable insights that may inform research on related oxazole structures.

Chemical Identification and Properties
While a specific CAS number for 5-Methoxyoxazole-2-carboxylic acid could not be located,

the key identifiers for its benzoxazole counterpart are well-documented.

Table 1: Chemical Identifiers and Molecular Formula

Compound Name CAS Number Molecular Formula

5-Methoxy-1,3-benzoxazole-2-

carboxylic acid
49559-68-4[1] C₉H₇NO₄[1][2]
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Table 2: Physicochemical Properties of 5-Methoxy-1,3-benzoxazole-2-carboxylic acid

Property Value

Molecular Weight 193.16 g/mol [1]

Appearance Solid[2]

InChI Key SNQUKJWKYRHONV-UHFFFAOYSA-N[2]

SMILES COC1=CC2=C(C=C1)OC(=N2)C(=O)O[1]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 5-Methoxyoxazole-2-carboxylic acid are

not described in the available literature. However, general methods for the synthesis of

substituted oxazoles from carboxylic acids have been reported. One such method involves the

reaction of a carboxylic acid with an isocyanoacetate in the presence of a triflylpyridinium

reagent. This transformation proceeds through an in-situ generated acylpyridinium salt.

A plausible synthetic route for related oxazole compounds can be visualized as a two-step

process. The initial step involves the activation of a carboxylic acid, which then reacts with a

suitable isocyanide derivative to form the oxazole ring.
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General Oxazole Synthesis
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Figure 1. A generalized workflow for the synthesis of substituted oxazoles from carboxylic

acids.

Biological Activity and Potential Applications
While no specific biological activity has been reported for 5-Methoxyoxazole-2-carboxylic
acid, the oxazole and benzoxazole scaffolds are present in numerous biologically active

molecules. For instance, other oxazole-containing compounds have been investigated for their

roles as antitumor agents. The structural similarity to these compounds suggests that 5-
Methoxyoxazole-2-carboxylic acid and its derivatives could be of interest in drug discovery

and development.
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Conclusion
The requested compound, 5-Methoxyoxazole-2-carboxylic acid, is not well-characterized in

the scientific literature, with no readily available CAS number or detailed experimental data.

However, the closely related compound, 5-Methoxy-1,3-benzoxazole-2-carboxylic acid, is well-

documented. The information provided in this guide on the benzoxazole analogue can serve as

a valuable starting point for researchers interested in the synthesis and potential applications of

novel oxazole derivatives. Further research is required to synthesize and characterize 5-
Methoxyoxazole-2-carboxylic acid and to explore its physicochemical and biological

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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